Cas no 103796-62-9 (1-Methyl-2,3-dihydro-1H-indol-6-ylamine)

1-Methyl-2,3-dihydro-1H-indol-6-ylamine structure
103796-62-9 structure
Product Name:1-Methyl-2,3-dihydro-1H-indol-6-ylamine
CAS No:103796-62-9
MF:C9H12N2
MW:148.204981803894
MDL:MFCD10000814
CID:1139001
PubChem ID:12369048
Update Time:2025-04-20

1-Methyl-2,3-dihydro-1H-indol-6-ylamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-6-amine, 2,3-dihydro-1-methyl-
    • 1-Methyl-2,3-dihydro-1H-indol-6-ylamine
    • 1-methyl-2,3-dihydroindol-6-amine
    • UKRORGSYN-BB BBV-116752
    • 1-METHYLINDOLIN-6-AMINE
    • EN300-42214
    • DTXSID90494712
    • AKOS000223724
    • 6-Amino-1-methylindoline
    • AB55966
    • 1-methyl-2,3-dihydro-1H-indol-6-amine
    • CS-0440130
    • 1-Methylindoline-6-ylamine
    • ZWXDYSNVJMNJQS-UHFFFAOYSA-N
    • Z334596086
    • DB-059053
    • SCHEMBL3999191
    • 103796-62-9
    • MDL: MFCD10000814
    • Inchi: 1S/C9H12N2/c1-11-5-4-7-2-3-8(10)6-9(7)11/h2-3,6H,4-5,10H2,1H3
    • InChI Key: ZWXDYSNVJMNJQS-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=C(C=CC=2CC1)N

Computed Properties

  • Exact Mass: 148.10016
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 317.4±35.0 °C at 760 mmHg
  • Flash Point: 122.6±21.1 °C
  • PSA: 29.26
  • LogP: 1.90730
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Methyl-2,3-dihydro-1H-indol-6-ylamine Security Information

1-Methyl-2,3-dihydro-1H-indol-6-ylamine Pricemore >>

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